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Cat. No.: B13415366

Get Quote

This technical guide provides a comprehensive overview of N-Nitroso-meglumine, a

nitrosamine impurity of significant interest to the pharmaceutical industry. The document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its chemical properties, formation, analytical detection, and regulatory context.

Introduction

N-Nitroso-meglumine is an N-nitrosamine impurity that can form in pharmaceutical products
containing meglumine as an excipient.[1][2] Meglumine, an amino sugar derived from sorbitol,
is widely used to enhance the solubility and stability of poorly soluble active pharmaceutical
ingredients (APIs).[1] The secondary amine present in the meglumine structure is susceptible
to nitrosation in the presence of nitrosating agents, leading to the formation of N-Nitroso-
meglumine.[1][3]

Given that N-nitrosamine compounds are classified as probable human carcinogens, their
presence in drug products is a major concern for regulatory bodies such as the U.S. Food and
Drug Administration (FDA) and the European Medicines Agency (EMA).[1][4][5] Consequently,
stringent control and monitoring of impurities like N-Nitroso-meglumine are critical for patient
safety and regulatory compliance.[2]
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Chemical and Physical Properties

The fundamental chemical and physical properties of N-Nitroso-meglumine are summarized
in the table below.

Property Value Reference(s)

10356-92-0, 62137-31-9

CAS Number [L1[6][7118]1[°]
(alternate)
N-Methyl-N-
((2S,3R,4R,5R)-2,3,4,5,6-

Chemical Name pentahydroxyhexyl)nitrous [1]

amide; 1-Deoxy-1-

(methylnitrosamino)-D-glucitol

Molecular Formula C7H16N206 [11181I9]

Molecular Weight 224.21 g/mol [1][9]

N-methyl-N-(2,3,4,5,6-
IUPAC Name pentahydroxyhexyl)nitrous 9]
amide

CN(N=0)C--INVALID-LINK--
SMILES [6][8]
0)0)0)0

INChI=1S/C7H16N206/c1-9(8-
15)2-4(11)6(13)7(14)5(12)3-

inChi )2-4(11)6(13)7(14)5(12) ]
10/h4-7,10-14H,2-

3H2,1H3/t4-,5+,6+,7+/m0/s1

Formation Pathway and Regulatory Context

N-Nitroso-meglumine is formed from the reaction of meglumine with a nitrosating agent,
typically under acidic conditions.[1] The nitrosating agent can originate from various sources,
including residual nitrites in raw materials, excipients, or even from the manufacturing
environment.[1][5]
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Regulatory agencies like the FDA and EMA have implemented strict guidelines for the control
of nitrosamine impurities in pharmaceutical products.[1] For N-Nitroso-meglumine, the U.S.
FDA has established an Acceptable Intake (Al) limit of 100 ng/day.[6] This necessitates the use
of highly sensitive analytical methods to detect and quantify this impurity at trace levels.

The formation pathway of N-Nitroso-meglumine from its precursor is illustrated below.

Reactants

[ Meglumine \ Nitrosation

(Secondary Amine) )

Product

N-Nitroso-meglumine

[ Nitrosating Agent \

(e.g., Nitrous Acid) )

Conditions

( Acidic Conditions } —————————————————————— .

Click to download full resolution via product page

Formation of N-Nitroso-meglumine.

Analytical Methodologies

The detection and quantification of N-Nitroso-meglumine at trace levels require highly
sensitive and validated analytical methods.[1] Techniques such as High-Performance Liquid
Chromatography (HPLC) coupled with various detectors and mass spectrometry are commonly
employed.[1][2]
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A published method for the analysis of N-Nitroso-meglumine utilizes RP-HPLC.[3][10] The
key parameters of this method are outlined below.

Parameter Specification Reference(s)

Reverse-Phase High-
Chromatography Performance Liquid [3][10]
Chromatography (RP-HPLC)

Column Primesep 100 [3][10]

) A mixture of water, acetonitrile,
Mobile Phase ] ) [3][10]
and formic acid

Photodiode Array (PDA) and
Detectors , [3][10]
Refractive Index (RI) detectors

The method was validated
according to regulatory
standards, showing high
Validation specificity, reproducibility E10]
(%RSD of 0.56), and a strong
linear correlation (0.999). The
average recovery was reported

to be at least 98.0%.

For even higher sensitivity, a UHPLC-MS/MS method has been developed for the quantification
of N-Nitroso-meglumine in Tafamidis Meglumine.[11]
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Parameter Specification Reference(s)
Ultra-High-Performance Liquid
Chromatography [11]
Chromatography (UHPLC)
Luna column (4.6 mm x 150
Column ) ) [11]
mm ID, 3.0 um particle size)
Flow Rate 0.8 mL/min (isocratic mode) [11]
o Heated Electrospray lonization
lonization ) o [11]
(HESI) in positive ion mode
Multiple Reaction Monitoring
Detection (MRM) mode, with a transition [11]

at m/z 223.20 to 59.10

The general workflow for the analytical testing of N-Nitroso-meglumine in a pharmaceutical

product is depicted in the following diagram.
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Analytical Workflow

( Sample Preparation )

Chromatographic Separation
(HPLC/UHPLC)

Detection
(PDA, RI, or MS/MS)

:

Data Analysis and Quantification

;

Reporting and Compliance Check

General analytical workflow.

Toxicology and Safety

Click to download full resolution via product page

N-Nitroso-meglumine belongs to the class of N-nitrosamine impurities, which are known for

their potential carcinogenic and mutagenic properties.[1][12] The carcinogenic risk stems from

the ability of nitrosamines to alkylate DNA, which can lead to mutations.[13] Regulatory bodies

have classified nitrosamine impurities as a "cohort of concern” due to their high mutagenic

potency.[5]

The established Acceptable Intake (Al) limit provides a guideline for the maximum daily

exposure that is considered safe over a lifetime. For N-Nitroso-meglumine, this limit is crucial
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for risk assessment in pharmaceutical products containing meglumine.[6] The control of this
impurity to levels at or below the Al is a key aspect of ensuring drug safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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